Cas no 2228154-85-4 (2-1-(naphthalen-1-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(naphthalen-1-yl)cyclopropylpropan-2-amine
• CAS No: 2228154-85-4
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 6259255
• PubChem ID: 165846907
• Update Time: 2025-05-19

2-1-(naphthalen-1-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(naphthalen-1-yl)cyclopropylpropan-2-amine
• EN300-1804772
• 2228154-85-4
• 2-[1-(naphthalen-1-yl)cyclopropyl]propan-2-amine

• Inchi： 1S/C16H19N/c1-15(2,17)16(10-11-16)14-9-5-7-12-6-3-4-8-13(12)14/h3-9H,10-11,17H2,1-2H3
• InChI Key： REISHBLKDJGASF-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(C2=CC=CC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 225.151749610g/mol
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(naphthalen-1-yl)cyclopropylpropan-2-amine

Introduction to Compound 2228154-85-4: 2-(1-(Naphthalen-1-yl)cyclopropyl)propan-2-amine

The compound with CAS No. 2228154-85-4, commonly referred to as 2-(1-(naphthalen-1-yl)cyclopropyl)propan-2-amine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with a cyclopropane moiety and an amine group. The integration of these structural elements contributes to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of naphthalene derivatives in various chemical applications. The naphthalene group, represented by naphthalen in the compound's name, is a polycyclic aromatic hydrocarbon known for its stability and electronic properties. When combined with a cyclopropane ring, as seen in cyclopropyl, the resulting structure exhibits enhanced reactivity due to the inherent strain in the cyclopropane ring. This strain can be harnessed in synthetic chemistry to facilitate various transformations.

The presence of the propan-2-amine group further adds functionality to this compound. Amines are versatile functional groups that can participate in a wide range of reactions, including nucleophilic substitutions, additions, and condensations. In this case, the secondary amine group provides a site for potential interactions, making the compound suitable for applications such as drug design or as a precursor in organic synthesis.

One of the most notable aspects of 2-(1-(naphthalen-1-yl)cyclopropyl)propan-2-amine is its role in contemporary research on strained ring systems. Cyclopropane rings are known for their high ring strain, which makes them reactive and valuable in organic synthesis. Researchers have explored the use of such strained systems in developing novel materials with unique mechanical or electronic properties. For instance, studies have shown that incorporating cyclopropane moieties into larger aromatic systems can lead to materials with improved thermal stability or enhanced electronic conductivity.

Moreover, the compound's structure lends itself well to investigations into stereochemistry and conformational analysis. The spatial arrangement of the naphthalene ring relative to the cyclopropane and amine groups can significantly influence the molecule's reactivity and selectivity in chemical reactions. Recent advancements in computational chemistry have enabled researchers to model these interactions with unprecedented accuracy, providing deeper insights into the compound's behavior.

In terms of applications, 2-(1-(naphthalen-1-yI)cyclopropyl)propan--amine has shown promise in pharmaceutical research. Its unique structure allows for potential interactions with biological targets, making it a candidate for drug development. Additionally, its ability to act as a chiral auxiliary or a building block in asymmetric synthesis has been explored by chemists seeking to construct complex molecules with high enantioselectivity.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their impact on ecosystems. Recent studies have focused on how strained ring systems like cyclopropane might influence biodegradation rates. These investigations are essential for ensuring that compounds like 2-(1-(naphthalen--yI)cyclopropyl)propan--amine are used responsibly and sustainably.

In conclusion, CAS No. 2228154--85--4 represents a compelling example of how structural complexity can lead to diverse chemical functionalities. Its combination of aromaticity, strain-induced reactivity, and amine functionality positions it as a valuable tool in modern organic chemistry and materials science research.